Cas no 2495-80-9 (5-Hydroxy-6-methoxyindole-carboxylic Acid)

• Product Name: 5-Hydroxy-6-methoxyindole-carboxylic Acid
• CAS No: 2495-80-9
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 265869
• PubChem ID: 160640
• Update Time: 2025-06-08

5-Hydroxy-6-methoxyindole-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 5-hydroxy-6-methoxy-
• 5-hydroxy-6-methoxy-1H-indole-2-carboxylic acid
• D85394
• SCHEMBL6285596
• A819868
• 5-Hydroxy-6-methoxy-2-indolylcarboxylic acid
• HMICA
• 1H-Indole-2-carboxylic acid, 5-hydroxy-6-methoxy-
• 2495-80-9
• 5-hydroxy-6-methoxyindole-2-carboxylic
• 5-hydroxy-6-methoxy-1h-indole-2-carboxylicacid
• WS-00716
• 6-methoxy-5-oxidanyl-1H-indole-2-carboxylic acid
• DTXSID20179661
• 5-Hydroxy-6-methoxy-2-indolecarboxylic acid
• 5-Hydroxy-6-methoxyindole-2-carboxylic acid
• 5H6MI2C
• DTXCID80102152
• 5-Hydroxy-6-methoxyindole-carboxylic Acid

• Inchi： 1S/C10H9NO4/c1-15-9-4-6-5(3-8(9)12)2-7(11-6)10(13)14/h2-4,11-12H,1H3,(H,13,14)
• InChI Key： FWKJNOVLYWGWCH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=C(C(=O)O)NC=2C=1)O

Computed Properties

• Exact Mass: 207.05317
• Monoisotopic Mass: 207.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.514
• Boiling Point: 510.4°C at 760 mmHg
• Flash Point: 262.5°C
• Refractive Index: 1.719
• PSA: 82.55
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-Hydroxy-6-methoxyindole-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-Hydroxy-6-methoxyindole-carboxylic Acid

Comprehensive Overview of 5-Hydroxy-6-methoxyindole-carboxylic Acid (CAS No. 2495-80-9): Properties, Applications, and Research Insights

5-Hydroxy-6-methoxyindole-carboxylic Acid (CAS 2495-80-9) is a specialized indole derivative gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated as 5-H-6-MICA, belongs to the class of hydroxy-methoxyindole carboxylic acids, which are pivotal intermediates in synthesizing bioactive molecules. Its molecular formula, C₁₀H₉NO₄, reflects a balance of aromaticity and functional versatility, making it valuable for drug discovery and organic synthesis.

Recent studies highlight the role of 5-Hydroxy-6-methoxyindole-carboxylic Acid in modulating enzymatic pathways, particularly those related to oxidative stress and inflammation. Researchers are exploring its potential as a scaffold for designing neuroprotective agents and antioxidant compounds, aligning with the growing demand for natural-derived therapeutics. The compound’s methoxy and hydroxy groups contribute to its solubility and binding affinity, critical for drug delivery systems.

In the context of green chemistry, 2495-80-9 is notable for its biodegradability and low toxicity profile. This aligns with current trends favoring sustainable chemical synthesis, a topic frequently searched in academic and industrial forums. Analytical techniques like HPLC and mass spectrometry are commonly employed to characterize its purity, ensuring compliance with Good Manufacturing Practices (GMP) for pharmaceutical applications.

Another emerging application of 5-H-6-MICA lies in cosmeceuticals, where its antioxidant properties are leveraged in anti-aging formulations. Searches for "natural indole derivatives in skincare" have surged, reflecting consumer interest in science-backed ingredients. Additionally, its fluorescence properties make it a candidate for bioimaging probes, a niche yet rapidly advancing field.

From a commercial perspective, suppliers of 5-Hydroxy-6-methoxyindole-carboxylic Acid emphasize its high-purity grades (>98%) for research use. FAQs such as "Where to buy CAS 2495-80-9?" or "How to synthesize 5-H-6-MICA?" dominate search queries, underscoring the need for transparent sourcing and synthetic protocols. Regulatory databases list it as non-hazardous, further supporting its accessibility.

Future research directions may explore enzyme inhibition mechanisms or hybrid derivatives combining 5-H-6-MICA with other pharmacophores. As AI-driven drug discovery accelerates, this compound’s QSAR (Quantitative Structure-Activity Relationship) data could unlock novel therapeutic candidates, addressing unmet medical needs.

In summary, 5-Hydroxy-6-methoxyindole-carboxylic Acid (CAS 2495-80-9) exemplifies the intersection of traditional organic chemistry and modern biomedical innovation. Its multifaceted applications—from pharmaceutical intermediates to cosmeceutical actives—position it as a compound of enduring scientific and commercial relevance.